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Compound of Interest

Compound Name: DL-Isocitric acid trisodium salt

Cat. No.: B1658707 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with DL-Isocitric acid trisodium salt. Adherence to

these procedures is vital for ensuring a safe laboratory environment and proper handling of this

chemical.

Hazard Assessment
DL-Isocitric acid trisodium salt is generally not classified as a hazardous substance.[1][2]

However, as with any chemical, it is crucial to handle it with care to minimize exposure. The

primary risks are associated with the inhalation of dust and direct contact with the eyes or skin,

which may cause irritation.[3][4] During combustion, it may emit irritant fumes and toxic carbon

and sodium oxides.[1][2][4]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment to be used

when handling DL-Isocitric acid trisodium salt.
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Protection Type Equipment Purpose

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

To prevent eye contact with

dust or solutions.[2][4]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

To prevent skin contact.

Gloves should be inspected

before use.[2][4]

Body Protection Laboratory coat
To protect skin and personal

clothing from contamination.[4]

Respiratory Protection
NIOSH-approved N95 or P1

dust mask

Recommended when handling

the powder and if dust

generation is likely. Not

typically required with

adequate ventilation.[4]

Handling and Storage Procedures
3.1. Engineering Controls:

Work in a well-ventilated area.[1][3]

Use a chemical fume hood or provide appropriate exhaust ventilation at places where dust

may be formed.[2][4]

Ensure an eyewash station is readily accessible.[1]

3.2. Safe Handling Practices:

Preparation: Before handling, ensure all necessary PPE is worn correctly.

Dispensing: When weighing or transferring the solid material, do so carefully to minimize

dust formation.[2][4]

Solution Preparation: When dissolving the salt, add it slowly to the solvent to avoid

splashing.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_555842084_DL-ISOCITRICACIDTRI-SODIUMSALTAR-CASNO-1637-73-6-MSDS.pdf
https://www.jpharmachem.com/content/uploads/2023/12/dliso-msds.pdf
https://www.cdhfinechemical.com/images/product/msds/37_555842084_DL-ISOCITRICACIDTRI-SODIUMSALTAR-CASNO-1637-73-6-MSDS.pdf
https://www.jpharmachem.com/content/uploads/2023/12/dliso-msds.pdf
https://www.jpharmachem.com/content/uploads/2023/12/dliso-msds.pdf
https://www.jpharmachem.com/content/uploads/2023/12/dliso-msds.pdf
https://file.medchemexpress.com/batch_PDF/HY-W009362R/DL-Isocitric-acid-trisodium-salt-Standard-SDS-MedChemExpress.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-dlisocitric-acid-trisodium-salt-hydrate-CASNO-1637-73-4213P-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/37_555842084_DL-ISOCITRICACIDTRI-SODIUMSALTAR-CASNO-1637-73-6-MSDS.pdf
https://www.jpharmachem.com/content/uploads/2023/12/dliso-msds.pdf
https://file.medchemexpress.com/batch_PDF/HY-W009362R/DL-Isocitric-acid-trisodium-salt-Standard-SDS-MedChemExpress.pdf
https://www.cdhfinechemical.com/images/product/msds/37_555842084_DL-ISOCITRICACIDTRI-SODIUMSALTAR-CASNO-1637-73-6-MSDS.pdf
https://www.jpharmachem.com/content/uploads/2023/12/dliso-msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1658707?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Hygiene: Avoid contact with skin, eyes, and clothing.[3] Do not breathe dust.[3] After

handling, wash hands thoroughly with soap and water.[3][4]

3.3. Storage:

Store in a tightly closed container.

Keep in a dry and well-ventilated place.[3]

Accidental Release and First Aid Measures
4.1. Spill Response:

Evacuate: If a significant spill occurs, evacuate unnecessary personnel from the area.[3]

Ventilate: Ensure the area is well-ventilated.

Containment: For solid spills, sweep up the material and place it into a suitable, closed

container for disposal.[2][4] Avoid generating dust.[2][4]

Cleaning: Decontaminate the spill area and any affected equipment.

4.2. First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[1]

[3]

Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap

and water.[1][2][3]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention if symptoms persist.[1][3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical advice.[1][2]

[3]

Disposal Plan
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Dispose of DL-Isocitric acid trisodium salt and any contaminated materials in accordance

with all applicable local, state, and federal regulations.[1][2] Consider using a licensed

professional waste disposal service for surplus or non-recyclable materials.[2]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of DL-Isocitric
acid trisodium salt.
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Caption: Workflow for Safe Handling of DL-Isocitric Acid Trisodium Salt

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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